Cas no 1803816-62-7 (1,4-Dimethyl-2-ethoxy-6-fluorobenzene)

• Product Name: 1,4-Dimethyl-2-ethoxy-6-fluorobenzene
• CAS No: 1803816-62-7
• MF: C₁₀H₁₃FO
• MW: 168.208026647568
• CID: 5004847
• Update Time: 2025-05-25

1,4-Dimethyl-2-ethoxy-6-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1,4-Dimethyl-2-ethoxy-6-fluorobenzene

• Inchi： 1S/C10H13FO/c1-4-12-10-6-7(2)5-9(11)8(10)3/h5-6H,4H2,1-3H3
• InChI Key： BQKVTUPLSXDYFS-UHFFFAOYSA-N
• SMILES： FC1=CC(C)=CC(=C1C)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 138
• XLogP3: 3.1
• Topological Polar Surface Area: 9.2

Additional information on 1,4-Dimethyl-2-ethoxy-6-fluorobenzene

1,4-Dimethyl-2-ethoxy-6-fluorobenzene: A Comprehensive Overview

The compound with CAS No. 1803816-62-7, commonly referred to as 1,4-Dimethyl-2-ethoxy-6-fluorobenzene, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a benzene ring substituted with methyl groups at positions 1 and 4, an ethoxy group at position 2, and a fluorine atom at position 6. The combination of these substituents imparts distinctive chemical properties that make this compound a valuable tool in various applications.

Recent studies have highlighted the potential of 1,4-Dimethyl-2-ethoxy-6-fluorobenzene in the development of advanced materials. Researchers have explored its role in the synthesis of novel polymers and composites, where its electron-donating and electron-withdrawing groups create a balance that enhances material stability and conductivity. For instance, a study published in *Advanced Materials* demonstrated that incorporating this compound into polymer matrices significantly improved their thermal stability and mechanical strength.

In the pharmaceutical industry, 1,4-Dimethyl-2-ethoxy-6-fluorobenzene has shown promise as a building block for drug development. Its fluorinated aromatic ring is particularly advantageous due to the unique electronic properties introduced by the fluorine atom. This makes it an ideal candidate for designing molecules with high bioavailability and selectivity. Recent research has focused on its application in antiviral agents, where its ability to interact with viral proteins has been exploited to develop potent inhibitors.

The synthesis of 1,4-Dimethyl-2-ethoxy-6-fluorobenzene involves a multi-step process that typically begins with the halogenation of benzene derivatives followed by substitution reactions to introduce the desired substituents. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. For example, the use of palladium-catalyzed cross-coupling reactions has been reported to significantly enhance the yield and purity of this compound.

From an environmental perspective, understanding the behavior of 1,4-Dimethyl-2-ethoxy-6-fluorobenzene in various ecosystems is crucial for its safe handling and disposal. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, but its persistence in aquatic environments remains a concern. Regulatory agencies are increasingly focusing on developing guidelines for its use and disposal to mitigate potential ecological risks.

In conclusion, 1,4-Dimethyl-2-ethoxy-6-fluorobenzene (CAS No. 1803816-62-7) stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure continues to inspire innovative research directions, from materials science to pharmaceuticals. As advancements in synthetic methods and environmental assessments unfold, this compound is poised to play an even more significant role in shaping future technologies.